Cas no 202406-50-6 (L-Tryptophan-13C11,15N2)

L-Tryptophan-13C11,15N2 is a stable isotope-labeled form of the essential amino acid L-tryptophan, uniformly enriched with carbon-13 (13C11) and nitrogen-15 (15N2). This compound is widely used as an internal standard in mass spectrometry-based quantitative analyses, ensuring high accuracy and precision in metabolomics, proteomics, and pharmacokinetic studies. The isotopic labeling minimizes interference from endogenous compounds, enabling clear differentiation in complex biological matrices. Its high chemical purity and isotopic enrichment (>98%) make it suitable for tracer studies and metabolic pathway investigations. The product is particularly valuable in research requiring precise measurement of tryptophan metabolism, neurotransmitter synthesis, and protein turnover.

L-Tryptophan-13C11,15N2 structure

Product Name:L-Tryptophan-13C11,15N2

CAS No:202406-50-6

MF:₁₃C₁₁H₁₂₁₅N₂O₂

MW:217.131

CID:909369

PubChem ID:16217284

Update Time:2025-06-23

L-Tryptophan-13C11,15N2 Chemical and Physical Properties

Names and Identifiers

- L-TRYPTOPHAN-13C11 15N2 97 ATOM % 13C&
- L-Tryptophan-13C11,15N2 >=99 atom %, >=98% (CP)
- L-TRYPTOPHAN-13C11,15N2
- 202406-50-6
- CS-0376429
- L-Tryptophan-13C11,15N2, >=99 atom %, >=98% (CP)
- HY-N0623S4
- SCHEMBL1331449
- L-Tryptophan (13C11, 99%; 15N2, 99%)
- L-Tryptophan-13C11-15N2
- L-Tryptophan-13C11,15N2
- Inchi： 1S/C11H12N2O2/c12-9(11(14)15)5-7-6-13-10-4-2-1-3-8(7)10/h1-4,6,9,13H,5,12H2,(H,14,15)/t9-/m0/s1
- InChI Key： QIVBCDIJIAJPQS-VIFPVBQESA-N
- SMILES： C(O)(=O)[C@H](CC1C2C(=CC=CC=2)NC=1)N

Computed Properties

Exact Mass: 217.12085061g/mol
Monoisotopic Mass: 217.12085061g/mol
Isotope Atom Count: 13
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 245
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.1
Topological Polar Surface Area: 79.1Å²

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: >175°C (dec.)
Boiling Point: Not available
Flash Point: Not available
Solubility: Aqueous Acid (Slightly), Water (Slightly, Heated, Sonicated)
Vapor Pressure: Not available

L-Tryptophan-13C11,15N2 Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

L-Tryptophan-13C11,15N2 Pricemore >>

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